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Compound of Interest

Compound Name: 3,4,5-Trimethoxybenzyl alcohol

Cat. No.: B125640 Get Quote

Essential Safety and Handling Guide for 3,4,5-
Trimethoxybenzyl Alcohol
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 3,4,5-Trimethoxybenzyl alcohol in a laboratory setting. Adherence

to these guidelines is critical for ensuring the safety of researchers, scientists, and drug

development professionals.

Hazard Identification and GHS Classification
3,4,5-Trimethoxybenzyl alcohol is a compound that requires careful handling due to its

potential health hazards. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), this substance is classified as follows:

Skin Irritation (Category 2): Causes skin irritation.[1]

Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity — Single Exposure (Category 3): May cause respiratory

irritation.[1]

It is also identified as a combustible liquid.[2][3]

Physicochemical and Safety Data

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b125640?utm_src=pdf-interest
https://www.benchchem.com/product/b125640?utm_src=pdf-body
https://www.benchchem.com/product/b125640?utm_src=pdf-body
https://www.benchchem.com/product/b125640?utm_src=pdf-body
https://www.benchchem.com/product/b125640?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trimethoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trimethoxybenzyl-alcohol
https://pubchem.ncbi.nlm.nih.gov/compound/3_4_5-Trimethoxybenzyl-alcohol
https://www.sigmaaldrich.com/US/en/product/aldrich/t70009
https://www.sigmaaldrich.com/SG/en/product/aldrich/t70009
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


A summary of the key quantitative data for 3,4,5-Trimethoxybenzyl alcohol is provided in the

table below for easy reference.

Property Value Reference

Molecular Formula C₁₀H₁₄O₄ [1]

Molecular Weight 198.22 g/mol [2]

Appearance Light brown, viscous liquid [4]

Odor Odorless [4]

Boiling Point 228 °C (442.4 °F) at 25 mmHg [2][4]

Flash Point
> 112 °C (> 233.6 °F) - closed

cup
[2][4]

Density 1.230 - 1.233 g/mL at 25 °C [2][4]

Storage Temperature
15 - 25 °C in a dry, cool, and

well-ventilated place
[4][5]

Incompatibilities Strong oxidizing agents [4]

Operational and Disposal Plan
This section provides step-by-step procedural guidance for the safe handling and disposal of

3,4,5-Trimethoxybenzyl alcohol.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 3,4,5-Trimethoxybenzyl alcohol to minimize

exposure and ensure personal safety.

Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety

goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or

European Standard EN166.[4][6] A face shield may be required for splash-prone operations.

[7]
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Hand Protection: Wear appropriate chemical-resistant gloves (e.g., Butyl rubber) to prevent

skin exposure.[4][5] Gloves should be inspected before use and changed immediately if

contaminated.

Body Protection: A lab coat is required as a minimum. For tasks with a higher risk of

splashes or spills, wear a long-sleeved, disposable gown with tight-fitting cuffs that closes in

the back.[4][7]

Respiratory Protection: While no protective equipment is typically needed under normal use

conditions with adequate ventilation, a NIOSH-approved respirator (such as a multi-purpose

combination respirator cartridge or a dust mask for solids) should be used if vapors or mists

are generated, or if ventilation is insufficient.[2][3][4][8]

Step-by-Step Handling Procedures
A. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store the container in a dry, cool, and well-ventilated area.[4]

Keep the container tightly closed when not in use.[4]

Store away from incompatible materials such as strong oxidizing agents.[4]

B. Weighing and Preparation (in a fume hood):

Ensure a chemical fume hood is operational and certified.

Don all required PPE (gloves, lab coat, safety goggles).

Place a weigh boat on a calibrated analytical balance inside the fume hood.

Carefully transfer the required amount of 3,4,5-Trimethoxybenzyl alcohol to the weigh

boat. Avoid generating vapors or mists.

Close the primary container tightly immediately after use.
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Clean any minor spills within the fume hood immediately using an inert absorbent material.

[4]

C. Dissolving and Solution Handling:

Perform all solution preparations within a chemical fume hood.

Slowly add the weighed 3,4,5-Trimethoxybenzyl alcohol to the desired solvent in an

appropriate container.

Handle the solution with care, avoiding splashes and contact with skin and eyes.[4]

Clearly label the container with the chemical name, concentration, date, and hazard

information.

Emergency Procedures: Spills and Exposure
Spill Response:

Evacuate the immediate area if the spill is large or ventilation is poor.

Wear full PPE, including respiratory protection if necessary.

Contain the spill using an inert absorbent material (e.g., sand, silica gel, universal binder).

[4]

Collect the absorbed material into a suitable, closed container for disposal.[4]

Clean the spill area thoroughly.

First Aid Measures:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, also under the

eyelids. Seek immediate medical attention.[4]

Skin Contact: Remove contaminated clothing and shoes. Wash the affected area with

plenty of soap and water. If skin irritation persists, seek medical advice.[4]
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Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Get

medical attention if symptoms occur.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Drink plenty of water. Seek immediate medical assistance.[4]

Disposal Plan
Chemical waste generators must determine if a discarded chemical is classified as hazardous

waste and consult federal, state, and local regulations for complete and accurate classification.

[9]

Waste Segregation: Collect all waste containing 3,4,5-Trimethoxybenzyl alcohol (including

contaminated absorbent material, gloves, and weigh boats) in a dedicated, properly labeled,

and sealed hazardous waste container.[4]

Container Labeling: The waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name "3,4,5-Trimethoxybenzyl alcohol," and any associated hazard

symbols.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company. Do not empty into drains.[10]

Safe Handling Workflow
The following diagram illustrates the standard workflow for safely handling 3,4,5-
Trimethoxybenzyl alcohol from receipt to disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.fishersci.com/store/msds?partNumber=AC159730025&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1307130&productDescription=345-TRIMETHOXYBENZL+ALCHO+250G&vendorId=VN00024248&countryCode=US&language=en
https://pim-resources.coleparmer.com/sds/64865.pdf
https://www.benchchem.com/product/b125640?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1307130&productDescription=345-TRIMETHOXYBENZL+ALCHO+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b125640?utm_src=pdf-body
https://www.carlroth.com/medias/SDB-4831-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkwNTh8YXBwbGljYXRpb24vcGRmfGFESTVMMmhtTlM4NU1UZ3hPREF5TmpJM01UQXlMMU5FUWw4ME9ETXhYMEZWWDBWT0xuQmtaZ3wyNDUyMWY2NTQ1MjkyMjZjN2M5NTdlNTZhOGQ5ZjkyNDg3ZTMyZmU0MWU0Y2JiNjNkNTI5OWRmMzA1YmY1NzYz
https://www.benchchem.com/product/b125640?utm_src=pdf-body
https://www.benchchem.com/product/b125640?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125640?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation & Handling

Waste Management

Weighing
(Fume Hood)

Dissolving
(Fume Hood)

Experimental Use

Segregate Waste Spill Response

If Spill Occurs

Dispose via EHS

Decontaminate &
Remove PPE

Receiving &
Storage

Don Required PPE

Click to download full resolution via product page

Caption: Workflow for safe handling of 3,4,5-Trimethoxybenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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